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Compound of Interest

Compound Name: m-PEG9-acid

Cat. No.: B1193056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for m-PEG9-acid (CAS No. 2576495-35-5) was

not publicly available at the time of this writing. The following information is a comprehensive

guide based on the safety data of structurally related PEGylated compounds and general

principles of laboratory safety for acidic chemical substances. It is imperative to consult the

official SDS provided by the supplier before handling this compound.

Introduction to m-PEG9-acid
m-PEG9-acid is a polyethylene glycol (PEG) derivative characterized by a methoxy-terminated

PEG chain of nine ethylene glycol units and a terminal carboxylic acid. This heterobifunctional

linker is frequently utilized in bioconjugation, drug delivery, and surface modification due to its

water solubility and biocompatibility. The terminal carboxylic acid allows for covalent

attachment to amine-containing molecules, such as proteins and peptides, often facilitated by

carbodiimide chemistry.

While PEG compounds are generally considered to have low toxicity, the specific chemical

properties of m-PEG9-acid, particularly the presence of a carboxylic acid group, necessitate

careful handling and adherence to safety protocols to minimize potential risks in a laboratory

setting.
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Based on information for structurally similar PEG-acid compounds, m-PEG9-acid may be

classified with the following hazards under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS):

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.

Skin Irritation (Category 2) H315: Causes skin irritation.

Eye Irritation (Category 2A) H319: Causes serious eye irritation.

Specific Target Organ Toxicity – Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation.

Acute Aquatic Toxicity (Category 1) H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects.[1][2]

GHS Pictograms:

alt text

alt text

Physical and Chemical Properties
A summary of the known physical and chemical properties of m-PEG9-acid is presented below.

Property Value

Molecular Formula C20H40O11

Molecular Weight 456.53 g/mol [3]

CAS Number 2576495-35-5 [3]

Appearance Colorless oil or solid [4]

Solubility Soluble in DCM, THF, DMF, and DMSO
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Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to ensure the safety of

laboratory personnel and maintain the integrity of m-PEG9-acid.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

any potential vapors or aerosols.

Ensure that safety showers and eyewash stations are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
A comprehensive list of recommended personal protective equipment for handling m-PEG9-
acid is provided in the table below.

PPE Type Specification

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles. A face shield may be required

for splash hazards.

Skin Protection

Chemically resistant gloves (e.g., nitrile rubber).

A lab coat or chemical-resistant apron should be

worn.

Respiratory Protection

Not typically required under normal use with

adequate ventilation. If aerosols are generated,

a NIOSH-approved respirator may be

necessary.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fume, gas, mist, vapors, or spray.
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is typically -20°C for long-term stability.

Protect from light and moisture.

For sensitive PEG derivatives, it is recommended to store under an inert atmosphere (e.g.,

nitrogen or argon).

First-Aid Measures
In the event of exposure to m-PEG9-acid, the following first-aid measures should be taken

immediately.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Accidental Release Measures
In the case of a spill or accidental release, follow these procedures to mitigate the hazard.

Personal Precautions: Wear appropriate personal protective equipment, including respiratory

protection, chemical-resistant gloves, and eye protection. Evacuate unnecessary personnel

from the area.

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for disposal. For larger spills, dike the area to

contain the spill and collect the material for disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Toxicological Information
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Specific toxicological data for m-PEG9-acid, such as LD50 values, are not readily available in

the public domain. The toxicological information provided is based on the GHS classifications

of similar compounds. Polyethylene glycols, in general, are known for their low toxicity.

However, the reactivity of the carboxylic acid group and the potential for irritation warrant

caution.

Experimental Protocols and Methodologies
Detailed experimental protocols for toxicological or safety studies specifically on m-PEG9-acid
are not available in publicly accessible literature. Safety assessments are typically conducted

by the manufacturer and the detailed methodologies are proprietary. General methodologies for

assessing the safety of chemical compounds include:

In vitro cytotoxicity assays: Using cell lines to determine the concentration at which the

compound is toxic to cells.

Acute toxicity studies: Administering the compound to animal models to determine the LD50

(lethal dose, 50%) and observe any signs of toxicity.

Skin and eye irritation studies: Applying the compound to the skin or eyes of animal models

to assess the potential for irritation.

Visualizations
The following diagrams illustrate key safety and handling workflows for m-PEG9-acid based on

general laboratory safety principles for acidic and potentially hazardous chemicals.
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Caption: General workflow for safely handling m-PEG9-acid.
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Exposure Occurs
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Caption: First-aid decision pathway for m-PEG9-acid exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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